Role of LysoPC(16:1(9Z)) in glycerophospholipid metabolism.
Role of LysoPC(16:1(9Z)) in glycerophospholipid metabolism.
An In-Depth Technical Guide on the Role of LysoPC(16:1(9Z)) in Glycerophospholipid Metabolism
For Researchers, Scientists, and Drug Development Professionals
Abstract
Lysophosphatidylcholine (LysoPC) species are critical intermediates in glycerophospholipid metabolism and are increasingly recognized as important signaling molecules in a variety of physiological and pathological processes. This technical guide focuses on a specific monounsaturated LysoPC, 1-palmitoleoyl-sn-glycero-3-phosphocholine (LysoPC(16:1(9Z))), detailing its metabolic pathways, signaling functions, and the experimental methodologies used for its study. This document provides a comprehensive resource for researchers in lipidomics, cell signaling, and drug development, offering detailed protocols and quantitative data to facilitate further investigation into the biological roles of LysoPC(16:1(9Z)).
Introduction to LysoPC(16:1(9Z))
LysoPC(16:1(9Z)) is a lysophospholipid, a class of lipids derived from the partial hydrolysis of phospholipids (B1166683). Structurally, it consists of a glycerol (B35011) backbone, a phosphocholine (B91661) head group at the sn-3 position, and a palmitoleic acid (a 16-carbon monounsaturated fatty acid with a cis double bond at the ω-7 position) esterified at the sn-1 position.[1][2][3] The absence of a fatty acid at the sn-2 position is a defining characteristic of lysophospholipids.
These molecules are not merely metabolic intermediates but also potent bioactive lipids that can modulate the activity of various cellular targets, including G protein-coupled receptors (GPCRs), and are implicated in processes such as insulin (B600854) secretion, inflammation, and cancer.[1][4][5]
Role in Glycerophospholipid Metabolism
Glycerophospholipid metabolism is a complex network of enzymatic reactions responsible for the synthesis and remodeling of the primary lipid components of cellular membranes. LysoPC(16:1(9Z)) is a key player in this metabolic network.
Biosynthesis of LysoPC(16:1(9Z))
LysoPC(16:1(9Z)) is primarily generated through the enzymatic hydrolysis of phosphatidylcholine (PC) species containing a palmitoleoyl group at either the sn-1 or sn-2 position.
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Action of Phospholipase A2 (PLA2): The most direct route of LysoPC(16:1(9Z)) formation is the hydrolysis of the ester bond at the sn-2 position of PC by a phospholipase A2 (PLA2) enzyme. This reaction releases a free fatty acid and the corresponding LysoPC.[1][2][6]
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Lecithin:cholesterol acyltransferase (LCAT): In blood plasma, LysoPC can be formed by the action of LCAT. This enzyme transfers the fatty acid from the sn-2 position of phosphatidylcholine to cholesterol, resulting in the formation of a cholesterol ester and LysoPC.[1]
Acylation and Degradation
LysoPC(16:1(9Z)) can be further metabolized through several pathways:
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Re-acylation: Lysophosphatidylcholine acyltransferases (LPCATs) can re-esterify a fatty acid onto the free hydroxyl group at the sn-2 position of LysoPC(16:1(9Z)) to reform phosphatidylcholine. This is a crucial step in the remodeling of membrane phospholipids, often referred to as the Lands cycle.
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Further Degradation: Lysophospholipases can hydrolyze the remaining fatty acid from LysoPC(16:1(9Z)) to produce glycerophosphocholine.
The metabolic pathways involving LysoPC(16:1(9Z)) are depicted in the following diagram.
Caption: Metabolic pathways of LysoPC(16:1(9Z)).
Signaling Functions of LysoPC(16:1(9Z))
Beyond its role in lipid metabolism, LysoPC(16:1(9Z)) functions as an extracellular signaling molecule, primarily through the activation of specific GPCRs.
Activation of GPR119 and GPR55
Research has identified LysoPC(16:1(9Z)) as a ligand for GPR119 and GPR55.[4][7][8]
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GPR119 Signaling: Upon binding to GPR119, LysoPC(16:1(9Z)) initiates a signaling cascade through the Gαs subunit. This leads to the activation of adenylyl cyclase, which in turn catalyzes the conversion of ATP to cyclic AMP (cAMP).[4][7] The accumulation of intracellular cAMP activates protein kinase A (PKA), which then phosphorylates various downstream targets, ultimately leading to cellular responses such as glucose-stimulated insulin secretion in pancreatic β-cells.[4][7][8]
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GPR55 Signaling: LysoPC(16:1(9Z)) also interacts with GPR55, though the downstream signaling is more complex and can involve Gαq or other G proteins, potentially leading to an increase in intracellular calcium.[4][7]
The signaling pathway initiated by LysoPC(16:1(9Z)) through GPR119 is illustrated below.
Caption: LysoPC(16:1(9Z)) signaling via the GPR119 receptor.
Quantitative Data
The interaction of LysoPC(16:1(9Z)) with its receptors and its levels in biological systems have been quantified in several studies.
| Parameter | Receptor | Value | Reference |
| Relative Binding Energy | GPR55 | -34 kcal/mol | [4][7] |
| Relative Binding Energy | GPR119 | -41 kcal/mol | [4][7] |
Table 1: Binding affinities of LysoPC(16:1(9Z)) to GPCRs.
| Receptor | Docking Binding Energy (kcal/mol) | MD Relative Energy of Binding (kcal/mol) |
| GPR40 | -2 ± 0.4 | -12 ± 10 |
| GPR55 | -3.5 ± 2.2 | -34 ± 13 |
| GPR119 | -3.5 ± 2.4 | -41 ± 11 |
| GPR120 | -1.3 ± 2 | -19 ± 15 |
Table 2: Molecular modeling results of LysoPC(16:1(9Z)) with various G protein-coupled receptors.[8]
Experimental Protocols
The study of LysoPC(16:1(9Z)) requires specialized techniques in lipidomics and cell biology.
Lipidomics Workflow for LysoPC(16:1(9Z)) Analysis
A typical lipidomics workflow for the extraction, separation, and quantification of LysoPC(16:1(9Z)) from biological samples is outlined below.[9][10][11]
Caption: General lipidomics workflow for LysoPC analysis.
Protocol 1: Lipid Extraction from Plasma/Serum [12][13][14]
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Sample Preparation: Thaw frozen plasma or serum samples on ice.
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Internal Standard Spiking: To a defined volume of sample (e.g., 10 µL), add an internal standard mix containing a known amount of a structurally similar but isotopically labeled or odd-chain LysoPC (e.g., LysoPC(17:0)).
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Methanol (B129727) Precipitation: Add 15 volumes of cold methanol (e.g., 150 µL).
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Vortex and Incubate: Vortex the mixture vigorously for 1 minute and incubate on ice for 10 minutes to allow for protein precipitation.
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Centrifugation: Centrifuge at 10,000 x g for 5 minutes at 4°C.
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Supernatant Collection: Carefully collect the supernatant, which contains the extracted lipids, and transfer it to a new tube for LC-MS/MS analysis.
Protocol 2: Quantification by LC-MS/MS [9][12][15]
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Instrumentation: Utilize a triple quadrupole mass spectrometer coupled with a high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.
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Chromatography:
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Column: A C18 reversed-phase column is commonly used for separating lipid species.
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Mobile Phase: A gradient of two solvents, such as water with 0.1% formic acid (Solvent A) and acetonitrile/isopropanol with 0.1% formic acid (Solvent B), is typically employed.
-
-
Mass Spectrometry:
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Ionization: Use positive ion mode electrospray ionization (ESI).
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Detection Mode: Operate in Multiple Reaction Monitoring (MRM) mode.
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MRM Transition for LysoPC(16:1(9Z)): The precursor ion will be the [M+H]+ adduct of LysoPC(16:1(9Z)) (m/z 494.3). The product ion for quantification is typically the phosphocholine head group fragment (m/z 184.1).
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-
Quantification: The concentration of LysoPC(16:1(9Z)) is determined by comparing the peak area of its MRM transition to the peak area of the internal standard's MRM transition.
Cell-Based Assays for Signaling
Protocol 3: cAMP Accumulation Assay in EndoC-βH1 Cells [4][7]
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Cell Culture: Culture human pancreatic β-cell line EndoC-βH1 under standard conditions.
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Cell Seeding: Seed cells in a 96-well plate and grow to confluence.
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Starvation: Prior to the experiment, starve the cells in a serum-free medium for a specified period (e.g., 2-4 hours).
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Treatment: Treat the cells with varying concentrations of synthesized LysoPC(16:1(9Z)) for a defined time (e.g., 30 minutes) in the presence of a phosphodiesterase inhibitor like IBMX to prevent cAMP degradation.
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Cell Lysis: Lyse the cells using the buffer provided in a commercial cAMP assay kit.
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cAMP Measurement: Measure the intracellular cAMP levels using a competitive enzyme-linked immunosorbent assay (ELISA) or a fluorescence-based assay, following the manufacturer's instructions.
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Data Analysis: Normalize the cAMP levels to the total protein content in each well and plot the dose-response curve to determine the EC50 value.
Conclusion
LysoPC(16:1(9Z)) is a multifaceted glycerophospholipid that plays a significant role as both a metabolic intermediate and a signaling molecule. Its involvement in crucial pathways such as insulin secretion highlights its potential as a therapeutic target and a biomarker for metabolic diseases. The methodologies detailed in this guide provide a robust framework for researchers to further explore the intricate biology of LysoPC(16:1(9Z)) and other bioactive lipids. As analytical techniques continue to advance, a more comprehensive understanding of the lipidome and its influence on health and disease is within reach.
References
- 1. Human Metabolome Database: Showing metabocard for LysoPC(16:1/0:0) (HMDB0010383) [hmdb.ca]
- 2. Bovine Metabolome Database: Showing metabocard for LysoPC(16:1(9Z)) (BMDB0010383) [bovinedb.ca]
- 3. 1-(9Z-hexadecenoyl)-sn-glycero-3-phosphocholine | C24H48NO7P | CID 24779461 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 4. pubs.acs.org [pubs.acs.org]
- 5. Ultra-performance liquid chromatography/mass spectrometry technology and high-throughput metabolomics for deciphering the preventive mechanism of mira ... - RSC Advances (RSC Publishing) DOI:10.1039/C9RA07687E [pubs.rsc.org]
- 6. Frontiers | Analysis of the Metabolic Characteristics of Serum Samples in Patients With Multiple Myeloma [frontiersin.org]
- 7. Lysophosphatidylcholines Enriched with cis and trans Palmitoleic Acid Regulate Insulin Secretion via GPR119 Receptor - PMC [pmc.ncbi.nlm.nih.gov]
- 8. researchgate.net [researchgate.net]
- 9. Lipidomics Workflow for Analyzing Lipid Profiles Using Multiple Reaction Monitoring (MRM) in Liver Homogenate of Mice with Non-alcoholic Steatohepatitis (NASH) - PMC [pmc.ncbi.nlm.nih.gov]
- 10. ap-st01.ext.exlibrisgroup.com [ap-st01.ext.exlibrisgroup.com]
- 11. Lipidomics Workflows | Thermo Fisher Scientific - US [thermofisher.com]
- 12. An extremely simple method for extraction of lysophospholipids and phospholipids from blood samples - PMC [pmc.ncbi.nlm.nih.gov]
- 13. Comprehensive and quantitative analysis of lysophospholipid molecular species present in obese mouse liver by shotgun lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
- 14. researchgate.net [researchgate.net]
- 15. Improved method for the quantification of lysophospholipids including enol ether species by liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
